Cas no 83408-70-2 (3-{2-chloro-4-[(2Z)-4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]phenyl}-2-(4-{[(E)-phenylmethylidene]amino}phenyl)quinazolin-4(3H)-one)

• Product name: 3-{2-chloro-4-[(2Z)-4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]phenyl}-2-(4-{[(E)-phenylmethylidene]amino}phenyl)quinazolin-4(3H)-one
• CAS No: 83408-70-2
• MF: C₃₆H₂₄N₅O₂SCl
• MW: 626.12606
• CID: 1808286
• PubChem ID: 63922

3-{2-chloro-4-[(2Z)-4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]phenyl}-2-(4-{[(E)-phenylmethylidene]amino}phenyl)quinazolin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-{2-chloro-4-[(2Z)-4-oxo-2-(phenylimino)-1,3-thiazolidin-3-yl]phenyl}-2-(4-{[(E)-phenylmethylidene]amino}phenyl)quinazolin-4(3H)-one
• 3-[4-[2-[4-(benzylideneamino)phenyl]-4-oxoquinazolin-3-yl]-3-chlorophenyl]-2-phenylimino-1,3-thiazolidin-4-one
• BRN 4625302
• 83408-70-2
• 4(3H)-Quinazolinone, 3-(2-chloro-4-(4-oxo-2-(phenylimino)-3-thiazolidinyl)phenyl)-2-(4-((phenylmethylene)amino)phenyl)-

• Inchi： InChI=1S/C36H24ClN5O2S/c37-30-21-28(41-33(43)23-45-36(41)39-27-11-5-2-6-12-27)19-20-32(30)42-34(40-31-14-8-7-13-29(31)35(42)44)25-15-17-26(18-16-25)38-22-24-9-3-1-4-10-24/h1-22H,23H2
• InChI Key： CPKCFNRYPCLBIV-UHFFFAOYSA-N
• SMILES： C1C(=O)N(C(=NC2=CC=CC=C2)S1)C3=CC(=C(C=C3)N4C(=NC5=CC=CC=C5C4=O)C6=CC=C(C=C6)N=CC7=CC=CC=C7)Cl

Computed Properties

• Exact Mass: 625.1339239g/mol
• Monoisotopic Mass: 625.1339239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 45
• Rotatable Bond Count: 6
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų
• XLogP3: 7.7